1-butyl-5-(thiophen-2-yl)-5,6-dihydropyrimido[4,5-d]pyrimidine-2,4,7(1H,3H,8H)-trione

• IUPAC Name: 1-butyl-5-thiophen-2-yl-6,8-dihydro-5H-pyrimido[4,5-d]pyrimidine-2,4,7-trione
• InChI: InChI=1S/C14H16N4O3S/c1-2-3-6-18-11-9(12(19)17-14(18)21)10(15-13(20)16-11)8-5-4-7-22-8/h4-5,7,10H,2-3,6H2,1H3,(H2,15,16,20)(H,17,19,21)
• InChI Key: DRSKPPMSHRNOHK-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C(NC(=O)N2)C3=CC=CS3)C(=O)NC1=O
• Molecular Formula: C14H16N4O3S
• Molecular Weight: 320.37 g/mol
• CAS No.: 1171575-76-0

Description

1-butyl-5-(thiophen-2-yl)-5,6-dihydropyrimido[4,5-d]pyrimidine-2,4,7(1H,3H,8H)-trione is a useful research compound. Its molecular formula is C14H16N4O3S and its molecular weight is 320.37. The purity is usually 95%.
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Scientific Research Applications

Catalyst-Free Synthesis of Pharmaceutically Interesting Compounds

Research by Brahmachari and Nayek (2017) on the catalyst-free synthesis of diverse substituted 5-aryl-2-oxo-/thioxo-2,3-dihydro-1H-benzo[6,7]chromeno[2,3-d]pyrimidine-4,6,11(5H)-triones showcases the importance of pyrimidine derivatives in pharmaceutical chemistry. Their study emphasizes mild reaction conditions, excellent yields, and eco-friendliness, highlighting the relevance of pyrimidine frameworks in developing new pharmaceuticals (Brahmachari & Nayek, 2017).

Antihypertensive Activity

The work by Rana, Kaur, and Kumar (2004) on dihydropyrimidines demonstrates the biological activity potential of pyrimidine derivatives. They explored the antihypertensive activity of various dihydropyrimidine compounds, providing insights into the structure-activity relationship vital for drug development (Rana, Kaur, & Kumar, 2004).

Structural Elucidation and Antimicrobial Activity

Gomha, Mohamed, Zaki, Ewies, Elroby (2018) investigated novel [1,2,4]triazolo[4,3-a]pyrimidines and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones for their antimicrobial activities. This study underscores the applicability of pyrimidine derivatives in discovering new antimicrobial agents (Gomha et al., 2018).

Optical and Electronic Properties

Hussain et al. (2020) explored the linear and nonlinear optical properties of thiopyrimidine derivatives, demonstrating the significance of pyrimidine rings in materials science for their promising applications in nonlinear optics (NLO) and electronic devices. This research indicates the versatility of pyrimidine derivatives in developing materials for high-tech applications (Hussain et al., 2020).

Novel Heterocyclic Synthesis

Mehrabi and Alizadeh-bami (2015) presented a method for synthesizing novel heterocyclic dihydropyrimidine-2,4,5(3H)-triones and tetrahydro-2-thioxopyrimidine-4,5-diones, showcasing the pyrimidine derivatives' role in expanding the chemical space of heterocyclic compounds. Their work contributes to the field of synthetic organic chemistry by providing new pathways for the synthesis of complex molecules (Mehrabi & Alizadeh-bami, 2015).